(3E)-3-{4-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-ylidene}-6-methyl-2H-pyran-2,4(3H)-dione

• Molecular Formula: C25H22N4O4
• Molecular Weight: 442.5 g/mol
• IUPAC Name: 4-hydroxy-3-[2-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]-2,3-dihydro-1H-1,5-benzodiazepin-4-yl]-6-methylpyran-2-one
• InChI: InChI=1S/C25H22N4O4/c1-14-11-22(30)23(25(31)33-14)21-12-20(27-18-5-3-4-6-19(18)28-21)17-13-26-29-24(17)15-7-9-16(32-2)10-8-15/h3-11,13,20,27,30H,12H2,1-2H3,(H,26,29)
• InChI Key: OQKYDRGLJMWYIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)O1)C2=NC3=CC=CC=C3NC(C2)C4=C(NN=C4)C5=CC=C(C=C5)OC)O

Description

• The compound’s systematic name is quite a mouthful, so let’s break it down. It consists of several functional groups:
  • A pyrazole ring (with a 4-methoxyphenyl substituent).
  • A tetrahydrobenzodiazepine ring.
  • A pyranone ring.
• Overall, it’s a complex heterocyclic compound.
• Unfortunately, specific information about its origin or historical context is scarce.

Preparation Methods

• Synthetic routes for this compound are not widely documented, but I found a related compound: (3E)-4-(4-methoxyphenyl)-3-hexanone oxime (CAS Number: 859971-84-9).
• The synthesis of the oxime involves the reaction of (3E)-4-(4-methoxyphenyl)-3-hexanone with hydroxylamine.
• Industrial production methods are not well-documented, likely due to its specialized nature .

Chemical Reactions Analysis

• The compound may undergo various reactions:

  Oxidation: Oxidative processes can modify the pyrazole or benzodiazepine moieties.

  Reduction: Reduction reactions could affect the carbonyl groups.

  Substitution: Substituents on the aromatic rings may be replaced.

• Common reagents and conditions would depend on the specific reaction, but standard organic chemistry reagents apply.
• Major products would vary based on the reaction type and conditions.

Scientific Research Applications

Medicine: Benzodiazepines are known for their anxiolytic and sedative properties. This compound’s unique structure might offer novel therapeutic effects.

Biology: Investigating its interactions with biological targets (e.g., receptors) could reveal new insights.

Industry: If scalable synthesis becomes feasible, applications in pharmaceuticals or materials could emerge.

Mechanism of Action

• Unfortunately, specific details about its mechanism of action are not readily available.
• We’d need further research to understand how it exerts its effects.

Comparison with Similar Compounds

• Similar compounds are scarce due to its unique structure.
• we can compare it to other benzodiazepines or heterocyclic compounds.
• Some related compounds include diazepam, lorazepam, and alprazolam.

Remember that this compound’s detailed investigation would require specialized research and access to proprietary data.